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Introduction
(Z)-SU14813 is a potent, orally active, multi-targeted receptor tyrosine kinase (RTK) inhibitor.[1]

[2] It belongs to the same chemical library as sunitinib and exhibits broad-spectrum inhibitory

activity against several RTKs implicated in tumor angiogenesis, growth, and metastasis.[3][4]

This technical guide provides an in-depth overview of the kinase inhibition spectrum of (Z)-
SU14813, complete with quantitative data, detailed experimental methodologies, and visual

representations of its mechanism of action and experimental workflows.

Quantitative Kinase Inhibition Data
The inhibitory activity of (Z)-SU14813 has been quantified against a panel of kinases. The

following tables summarize the half-maximal inhibitory concentration (IC50) values from both

biochemical and cellular assays.

Table 1: Biochemical Kinase Inhibition by (Z)-SU14813
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Kinase Target IC50 (nM)

VEGFR1 2[5][6][7]

VEGFR2 50[5][6][7]

PDGFRβ 4[5][6][7]

KIT 15[5][6][7]

FLT3 2-50 (range)[4]

CSF1R/FMS 2-50 (range)[4]

FGFR1 3500[7]

EGFR >20000[7]

Src 2500[7]

cMet 9000[7]

Table 2: Cellular Kinase Inhibition and Anti-proliferative
Activity of (Z)-SU14813
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Cellular Target/Assay Cell Line IC50 (nM)

VEGFR-2 Phosphorylation Porcine Aorta Endothelial Cells 5.2[5]

PDGFR-β Phosphorylation Porcine Aorta Endothelial Cells 9.9[5]

KIT Phosphorylation Porcine Aorta Endothelial Cells 11.2[5]

FLT3-ITD Phosphorylation MV4;11 Cells 50[7]

PDGF-dependent Proliferation
NIH-3T3 (PDGFRβ

expressing)
20-100 (range)[4]

FLT3L-dependent Proliferation OC1-AML5 Cells 20-100 (range)[4]

Autonomous Proliferation MV4;11 Cells (FLT3-ITD) 20-100 (range)[4]

VEGF-stimulated Survival
Human Umbilical Vein

Endothelial Cells (HUVEC)
6.8[7]

U-118MG Growth U-118MG 50-100[5]

Signaling Pathway Inhibition
(Z)-SU14813 exerts its anti-tumor and anti-angiogenic effects by inhibiting key signaling

pathways downstream of its target RTKs. The primary pathways affected are those involved in

cell proliferation, survival, and angiogenesis.
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Prepare serial dilutions of (Z)-SU14813 in DMSO

Add kinase, substrate, and diluted compound to assay plate

Pre-incubate at room temperature

Initiate reaction with ATP solution

Incubate at 30°C

Terminate reaction and add detection reagents

Measure signal (e.g., luminescence)

Calculate % inhibition and determine IC50

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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